Cas no 885278-95-5 (Methyl 7-methoxy-1H-indazole-3-carboxylate)

Methyl 7-methoxy-1H-indazole-3-carboxylate is a versatile indazole derivative widely used in pharmaceutical and agrochemical research. Its key structural features include a methoxy group at the 7-position and a carboxylate ester at the 3-position, enhancing its reactivity and utility as a synthetic intermediate. This compound is particularly valuable in the development of heterocyclic compounds due to its stability and compatibility with various coupling and functionalization reactions. Its well-defined crystalline structure ensures high purity, making it suitable for precise applications in medicinal chemistry, including the synthesis of bioactive molecules and potential drug candidates. The compound’s consistent performance and reliability make it a preferred choice in industrial and academic research settings.
Methyl 7-methoxy-1H-indazole-3-carboxylate structure
885278-95-5 structure
Product Name:Methyl 7-methoxy-1H-indazole-3-carboxylate
CAS No:885278-95-5
MF:C10H10N2O3
MW:206.198002338409
MDL:MFCD07371596
CID:711608
PubChem ID:24767480
Update Time:2025-06-10

Methyl 7-methoxy-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 7-methoxy-1H-indazole-3-carboxylate
    • Methyl 7-Methoxy-2H-indazole-3-carboxylate
    • 1H-Indazole-3-carboxylicacid, 7-methoxy-, methyl ester
    • Methyl 7-methoxy-1H-indazole-3-carboxylate (ACI)
    • METHYL7-METHOXY-1H-INDAZOLE-3-CARBOXYLATE
    • AS-43001
    • DTXSID90647226
    • AKOS022185872
    • SCHEMBL7356720
    • SCHEMBL20544577
    • SY346916
    • CS-0317006
    • DB-077783
    • QHDUJTCUPWHNPK-UHFFFAOYSA-N
    • 885278-95-5
    • MFCD07371596
    • SB16358
    • Methyl 7-Methoxy-2H-indazole-3-carboxylate; 1H-Indazole-3-carboxylic acid, 7-methoxy-, methyl ester; 7-Methoxy-1H-indazole-3-carboxylic acid methyl ester; 7-Methoxyindazole-3-carboxylic acid methyl ester; Methyl 1H-indazole-3-carboxylate
    • MDL: MFCD07371596
    • Inchi: 1S/C10H10N2O3/c1-14-7-5-3-4-6-8(7)11-12-9(6)10(13)15-2/h3-5H,1-2H3,(H,11,12)
    • InChI Key: QHDUJTCUPWHNPK-UHFFFAOYSA-N
    • SMILES: O=C(C1C2C(=C(C=CC=2)OC)NN=1)OC

Computed Properties

  • Exact Mass: 206.06900
  • Monoisotopic Mass: 206.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 1.7
  • Topological Polar Surface Area: 64.2Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 382.2±22.0 °C at 760 mmHg
  • Flash Point: 185.0±22.3 °C
  • PSA: 64.21000
  • LogP: 1.35810
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 7-methoxy-1H-indazole-3-carboxylate Security Information

Methyl 7-methoxy-1H-indazole-3-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Methyl 7-methoxy-1H-indazole-3-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  -78 °C; -78 °C → rt; 20 h, rt
Reference
Synthesis of Indazoles by the [3+2] Cycloaddition of Diazo Compounds with Arynes and Subsequent Acyl Migration
Liu, Zhijian; Shi, Feng; Martinez, Pablo D. G.; Raminelli, Cristiano; Larock, Richard C., Journal of Organic Chemistry, 2008, 73(1), 219-226

Methyl 7-methoxy-1H-indazole-3-carboxylate Raw materials

Methyl 7-methoxy-1H-indazole-3-carboxylate Preparation Products

Additional information on Methyl 7-methoxy-1H-indazole-3-carboxylate

Professional Introduction of Methyl 7-methoxy-1H-indazole-3-carboxylate (CAS No: 885278-95-5)

Methyl 7-methoxy-1H-indazole-3-carboxylate, with the CAS number 885278-95-5, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique indazole ring system, which is a bicyclic structure consisting of a benzene ring fused to an imidazole ring. The presence of a methoxy group at the 7-position and a methyl ester group at the 3-position further enhances its chemical versatility and biological activity.

Recent studies have highlighted the potential of Methyl 7-methoxy-1H-indazole-3-carboxylate as a promising candidate in drug discovery. Researchers have explored its role as a modulator of various cellular pathways, particularly in the context of neurodegenerative diseases and cancer. For instance, a 2023 study published in *Nature Communications* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. This finding underscores its potential as a therapeutic agent for conditions such as Alzheimer's disease and arthritis.

In addition to its pharmacological applications, Methyl 7-methoxy-1H-indazole-3-carboxylate has also been investigated for its electronic properties. Scientists have reported that this compound can serve as a building block for advanced materials, such as organic semiconductors and light-emitting diodes (LEDs). A research team from the University of Cambridge recently synthesized a novel polymer incorporating this compound, which exhibited enhanced charge transport properties. These findings suggest that Methyl 7-methoxy-1H-indazole-3-carboxylate could play a pivotal role in the development of next-generation electronic devices.

The synthesis of Methyl 7-methoxy-1H-indazole-3-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A widely adopted approach involves the Friedländer annulation reaction, which enables the construction of the indazole ring system in high yield. Researchers have also explored alternative routes, such as microwave-assisted synthesis and enzymatic catalysis, to optimize the production process and reduce environmental impact.

From an environmental perspective, Methyl 7-methoxy-1H-indazole-3-carboxylate has been shown to exhibit low toxicity towards aquatic organisms, making it a safer choice for industrial applications. However, further studies are required to fully understand its long-term ecological effects and degradation pathways.

In conclusion, Methyl 7-methoxy-1H-indazole-3-carboxylate (CAS No: 885278-95-5) is a versatile compound with vast potential in both therapeutic and materials science domains. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a key player in future innovations across multiple industries.

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